Cas no 890302-17-7 (5-Piperazin-1-yl-2-(trifluoromethyl)-1,6-naphthyridine)

• Product Name: 5-Piperazin-1-yl-2-(trifluoromethyl)-1,6-naphthyridine
• CAS No: 890302-17-7
• MF: C₁₃H₁₃F₃N₄
• MW: 282.264332532883
• MDL: MFCD08565762
• CID: 714427
• PubChem ID: 11514685
• Update Time: 2025-09-22

5-Piperazin-1-yl-2-(trifluoromethyl)-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine,5-(1-piperazinyl)-2-(trifluoromethyl)-
• 5-PIPERAZIN-1-YL-2-(TRIFLUOROMETHYL)-1,6-NAPHTHYRIDINE
• DTXSID70467888
• 5-piperazin-1-yl-2-(trifluoromethyl)-1,6-naphthyridine, AldrichCPR
• 5-(piperazin-1-yl)-2-(trifluoromethyl)-1,6-naphthyridine
• AKOS015910193
• SCHEMBL13853243
• MFCD08565762
• FT-0684468
• MIBMFJKAPFQBRL-UHFFFAOYSA-N
• 890302-17-7
• 5-Piperazin-1-yl-2-(trifluoromethyl)-1,6-naphthyridine

• MDL： MFCD08565762
• Inchi： 1S/C13H13F3N4/c14-13(15,16)11-2-1-9-10(19-11)3-4-18-12(9)20-7-5-17-6-8-20/h1-4,17H,5-8H2
• InChI Key： MIBMFJKAPFQBRL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=CN=C2N2CCNCC2)N=1)(F)F

Computed Properties

• Exact Mass: 282.10923092g/mol
• Monoisotopic Mass: 282.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41Ų

5-Piperazin-1-yl-2-(trifluoromethyl)-1,6-naphthyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines